molecular formula C9H14Cl2N2O3 B6277714 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride CAS No. 2763777-36-0

6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride

Cat. No.: B6277714
CAS No.: 2763777-36-0
M. Wt: 269.1
InChI Key:
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Description

6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride is a chemical compound with the molecular formula C9H14Cl2N2O3. It is known for its versatile applications in scientific research, particularly in the fields of chemistry, biology, and medicine .

Preparation Methods

The synthesis of 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride typically involves the reaction of 6-hydroxypyridine-2-carboxylic acid with 3-aminopropanol under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and under controlled temperature and pressure to ensure the desired product yield . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency.

Chemical Reactions Analysis

6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride undergoes various chemical reactions, including:

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride is widely used in scientific research due to its unique properties. Some of its applications include:

    Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: It is used in the study of biological processes and as a tool for probing molecular interactions.

    Medicine: The compound is investigated for its potential therapeutic effects and as a precursor for drug development.

    Industry: It is utilized in the synthesis of catalysts and other industrially relevant materials

Mechanism of Action

The mechanism by which 6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride exerts its effects involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the desired biological or chemical outcomes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

6-(3-aminopropoxy)pyridine-2-carboxylic acid dihydrochloride can be compared with other similar compounds such as:

The uniqueness of this compound lies in its specific functional groups and their arrangement, which confer distinct properties and applications.

Properties

CAS No.

2763777-36-0

Molecular Formula

C9H14Cl2N2O3

Molecular Weight

269.1

Purity

95

Origin of Product

United States

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